Cas no 53645-75-3 (1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-)

1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl- structure
53645-75-3 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-
CAS No:53645-75-3
MF:C14H14N4
MW:238.28776216507
CID:356782
PubChem ID:12332539
Update Time:2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine, 4-(1-methylethyl)-1-phenyl-
    • 1-phenyl-4-propan-2-ylpyrazolo[3,4-d]pyrimidine
    • 1-Phenyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine
    • DTXSID00490740
    • 4-isopropyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
    • SCHEMBL24392129
    • 53645-75-3
    • Inchi: 1S/C14H14N4/c1-10(2)13-12-8-17-18(14(12)16-9-15-13)11-6-4-3-5-7-11/h3-10H,1-2H3
    • InChI Key: FLMJWKVIQQAUCI-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C2=C(C=N1)C(C(C)C)=NC=N2

Computed Properties

  • Exact Mass: 238.12202
  • Monoisotopic Mass: 238.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6
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